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Compound of Interest
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1-Acetoxy-1,2-benziodoxol-3-(1H)-

one

CAS No.: 1829-26-1

Cat. No.: B1336067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Dess-Martin reagent

(Dess-Martin periodinane, DMP), a pivotal oxidant in modern organic synthesis. This document

covers its historical development, synthesis, mechanism of action, and practical applications,

with a focus on providing actionable data and detailed experimental protocols for laboratory

use.

History and Development
The Dess-Martin periodinane is a hypervalent iodine compound that has become a reagent of

choice for the mild and selective oxidation of primary alcohols to aldehydes and secondary

alcohols to ketones.[1][2] It was first developed in 1983 by American chemists Daniel Benjamin

Dess and James Cullen Martin at the University of Illinois.[1] Their work built upon the existing

chemistry of 2-iodoxybenzoic acid (IBX), another hypervalent iodine oxidant. While IBX is a

powerful oxidizing agent, its insolubility in most organic solvents limited its widespread use.
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Dess and Martin's key innovation was the acetylation of IBX, which significantly increased its

solubility and reactivity, leading to the versatile and widely adopted Dess-Martin periodinane.[3]

The development of DMP offered a significant advantage over many existing oxidation

methods, particularly those based on toxic heavy metals like chromium.[1] It provided a method

for alcohol oxidation under neutral or mildly acidic conditions at room temperature, with short

reaction times and simplified workup procedures.[1][3]

Synthesis of the Dess-Martin Reagent
The synthesis of Dess-Martin periodinane is a two-step process starting from 2-iodobenzoic

acid.

Synthesis Pathway
The synthesis involves the oxidation of 2-iodobenzoic acid to 2-iodoxybenzoic acid (IBX),

followed by acetylation with acetic anhydride. An improved and more reproducible method for

the acetylation step, using a catalytic amount of tosylic acid, was later developed by Ireland

and Liu.
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Step 1: Oxidation to IBX

Step 2: Acetylation to DMP

2-Iodobenzoic Acid

2-Iodoxybenzoic Acid (IBX)

KBrO3, H2SO4

IBX

Dess-Martin Periodinane (DMP)

Acetic Anhydride, Acetic Acid (or cat. TsOH)

Click to download full resolution via product page

Diagram 1: Synthesis of Dess-Martin Periodinane.

Detailed Experimental Protocol for Synthesis
Caution: Both 2-iodoxybenzoic acid (IBX) and Dess-Martin periodinane are potentially

explosive under impact or when heated above 200°C. Handle with care and work behind a

safety shield.

Step 1: Preparation of 2-Iodoxybenzoic Acid (IBX)

To a stirred solution of 2-iodobenzoic acid (25.0 g, 101 mmol) in 200 mL of 0.7 M aqueous

sulfuric acid, add potassium bromate (33.7 g, 202 mmol) in one portion.

Heat the resulting suspension to 70-75°C for 3.5 hours. The mixture will become a thick

white paste.
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Allow the mixture to cool to room temperature, and then cool further in an ice bath for 1 hour.

Collect the white solid by vacuum filtration and wash thoroughly with water (3 x 50 mL) and

then with ethanol (2 x 50 mL).

Dry the solid under vacuum to afford IBX as a white solid.

Step 2: Preparation of Dess-Martin Periodinane (DMP) (Ireland and Liu's improved procedure)

To a flask charged with IBX (20.0 g, 71.4 mmol) and a catalytic amount of p-toluenesulfonic

acid monohydrate (0.27 g, 1.4 mmol), add acetic anhydride (40 mL) and acetic acid (60 mL).

Heat the mixture to 80°C with stirring. The solid will dissolve to give a clear solution.

After stirring for 1.5 hours at 80°C, cool the solution to room temperature and then in an ice

bath for 2 hours to allow for crystallization.

Collect the white crystalline solid by vacuum filtration, wash with anhydrous diethyl ether (3 x

40 mL), and dry under vacuum to yield Dess-Martin periodinane.

Mechanism of Oxidation
The oxidation of an alcohol by the Dess-Martin reagent proceeds through a ligand exchange

followed by an intramolecular elimination.

Alcohol

Alkoxyperiodinane Intermediate

Ligand Exchange

Dess-Martin Periodinane

Aldehyde or Ketone

Intramolecular
Elimination

Iodinane Acetic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Diagram 2: General Mechanism of Dess-Martin Oxidation.

The reaction is initiated by the nucleophilic attack of the alcohol onto the hypervalent iodine

center of DMP, displacing an acetate ligand to form an alkoxyperiodinane intermediate.[3]

Subsequently, a base (which can be the displaced acetate) abstracts the proton from the

carbon bearing the oxygen, leading to the elimination of the reduced iodinane and acetic acid,

and the formation of the carbonyl compound.[3]

Comparison with Other Oxidizing Agents
The Dess-Martin periodinane offers several advantages over other common oxidizing agents

such as those based on chromium (e.g., Pyridinium Chlorochromate, PCC) and activated

dimethyl sulfoxide (e.g., Swern oxidation).[1]

Table 1: General Comparison of Mild Oxidizing Agents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1336067/docs?utm_src=pdf-body-img#the-dess-martin-reagent-a-comprehensive-technical-guide-for-researchers
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://www.chemistrysteps.com/dess-martin-periodinane-dmp-oxidation/
https://en.wikipedia.org/wiki/Dess%E2%80%93Martin_oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Dess-Martin
Periodinane (DMP)

Swern Oxidation
Pyridinium
Chlorochromate
(PCC)

Reagent Type Hypervalent Iodine Activated DMSO Chromium (VI)

Toxicity Low
Low (malodorous

byproduct)
High (carcinogenic)

Reaction Temp. Room Temperature -78 °C to RT Room Temperature

pH Conditions Neutral / Mildly Acidic Basic Acidic

Reaction Time 0.5 - 4 hours 1 - 3 hours 2 - 6 hours

Workup
Simple

filtration/extraction
Aqueous extraction

Filtration, often

requires Celite

Byproducts Iodinane, Acetic Acid
Dimethyl sulfide

(volatile, odorous)

Chromium salts (toxic

waste)

Functional Group

Tolerance
Excellent Good

Moderate (sensitive to

acid)

Cost High Low Moderate

Safety Concerns Potentially explosive
Malodorous and toxic

gas evolution

Carcinogenic

chromium waste

Table 2: Oxidation of Representative Alcohols - Yields and Reaction Times

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Oxidant Conditions Time (h) Yield (%) Reference

Benzyl

Alcohol
DMP CH₂Cl₂, rt 1 >95 [4]

Swern

(COCl)₂,

DMSO, Et₃N,

CH₂Cl₂,

-78°C to rt

1.5 85-95 [5]

PCC CH₂Cl₂, rt 2-4 ~90 [6][7]

(-)-Menthol DMP CH₂Cl₂, rt 2 >95 [8]

Swern

(COCl)₂,

DMSO, Et₃N,

CH₂Cl₂,

-78°C to rt

2 ~90 [5]

PCC
CH₂Cl₂,

Celite, rt
1.5 ~90 [9]

Geraniol

(Allylic)
DMP CH₂Cl₂, rt 0.5 ~84 [10]

Swern

(COCl)₂,

DMSO, Et₃N,

CH₂Cl₂,

-78°C to rt

1-2 High [11]

PCC CH₂Cl₂, rt 2-3 High [12]

Note: Yields and reaction times can vary depending on the specific substrate and reaction

scale.

Experimental Protocols
The following are detailed protocols for the oxidation of representative alcohols using Dess-

Martin periodinane.
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General Procedure for Dess-Martin Oxidation
To a stirred solution of the alcohol (1.0 mmol) in dichloromethane (10 mL) at room

temperature, add Dess-Martin periodinane (1.1-1.5 mmol, 1.1-1.5 equivalents).

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether (20 mL).

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL)

containing sodium thiosulfate (5 g).

Stir the biphasic mixture vigorously until the solid dissolves.

Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 15 mL).

Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to afford the crude product.

Purify the product by column chromatography on silica gel if necessary.

Oxidation of a Hindered Secondary Alcohol: (-)-Menthol
to (-)-Menthone[9]

To a solution of (-)-menthol (1.56 g, 10.0 mmol) in dichloromethane (50 mL) at room

temperature, add Dess-Martin periodinane (4.68 g, 11.0 mmol).

Stir the reaction mixture for 2 hours at room temperature.

Follow the general workup procedure described in section 5.1.

The crude product can be purified by distillation or column chromatography (hexanes/ethyl

acetate) to yield (-)-menthone as a colorless oil.

Oxidation of an Allylic Alcohol: Geraniol to Geranial[10]
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To a solution of geraniol (1.54 g, 10.0 mmol) in dichloromethane (50 mL) at 0°C (ice bath),

add Dess-Martin periodinane (4.68 g, 11.0 mmol) portion-wise over 10 minutes.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

Follow the general workup procedure described in section 5.1.

Purify the crude product by column chromatography (hexanes/ethyl acetate) to afford

geranial as a colorless oil.

Safety and Handling
Explosion Hazard: Dess-Martin periodinane and its precursor, IBX, are potentially explosive

upon impact or heating. It is crucial to handle these reagents with care, avoiding grinding or

excessive heating, and always work behind a safety shield.[4]

Storage: Store DMP in a cool, dry place, away from heat and sources of ignition. It is

recommended to store it under an inert atmosphere.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves when handling the reagent.

Disposal: Dispose of waste containing iodine byproducts according to institutional safety

guidelines. The reduced iodinane byproduct can often be removed during the aqueous

workup with sodium thiosulfate.

Conclusion
The Dess-Martin periodinane has established itself as an indispensable tool in organic

synthesis due to its mild reaction conditions, high selectivity, and broad functional group

tolerance. While its cost and potential explosive nature require careful consideration, its

advantages in the synthesis of complex and sensitive molecules often outweigh these

drawbacks. This guide provides the necessary technical information for researchers to

effectively and safely utilize this powerful reagent in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

2. Dess-Martin Oxidation [organic-chemistry.org]

3. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. masterorganicchemistry.com [masterorganicchemistry.com]

6. Selective Oxidation of Benzyl Alcohol to Benzaldehyde [cs.gordon.edu]

7. masterorganicchemistry.com [masterorganicchemistry.com]

8. ojs.wiserpub.com [ojs.wiserpub.com]

9. books.rsc.org [books.rsc.org]

10. chem.libretexts.org [chem.libretexts.org]

11. Selective Oxidation of Benzylic and Allylic Alcohols Using Mn(OAc)3/Catalytic 2,3-
Dichloro-5,6-dicyano-1,4-benzoquinone - PMC [pmc.ncbi.nlm.nih.gov]

12. sltchemicals.com [sltchemicals.com]

To cite this document: BenchChem. [The Dess-Martin Reagent: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336067/docs#the-dess-martin-reagent-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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